Physicochemical Characteristics & Synthesis Protocol: 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
The following technical guide details the physicochemical characteristics, synthesis, and characterization protocols for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol . This document is structured for researchers and d...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the physicochemical characteristics, synthesis, and characterization protocols for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol . This document is structured for researchers and drug development professionals requiring rigorous data on this specific N-benzyl aniline derivative.
[1][2]
Executive Summary
4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol (CAS: 320337-14-2) is a reduced Schiff base derivative characterized by a phenolic core substituted with a bromine atom at the para position relative to the hydroxyl group, and a (4-fluorophenyl)aminomethyl group at the ortho position.[1]
Functioning primarily as a bidentate ligand in coordination chemistry and a versatile intermediate in organic synthesis, this molecule exhibits distinct physicochemical properties driven by its intramolecular hydrogen bonding (O-H[1]···N) and the lipophilic nature of its halogenated aryl rings.[1] Unlike its imine precursor, the amine is hydrolytically stable but susceptible to oxidative degradation.[1]
Chemical Identity & Structural Analysis[2][3][4][5]
Property
Detail
IUPAC Name
4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
Common Name
Reduced 5-Bromosalicylaldehyde-4-fluoroaniline Schiff Base
The molecule features two aromatic rings linked by a flexible methylene bridge (-CH₂-).[1]
Phenol Ring: The acidity of the phenolic proton (pKa ~9-10) is modulated by the electron-withdrawing bromine atom.[1]
Amine Linkage: The secondary amine nitrogen acts as a hydrogen bond acceptor for the phenolic proton, forming a stable 6-membered pseudo-ring (S(6) motif), though this interaction is less rigid than in the corresponding imine.[1]
Fluorine Substituent: The para-fluoro group on the aniline ring enhances metabolic stability and lipophilicity without significantly altering steric bulk compared to hydrogen.[1]
Synthesis & Purification Protocol
The synthesis follows a two-step reductive amination pathway.[1] The intermediate imine (Schiff base) is isolated and characterized before reduction to the target amine to ensure high purity.[1]
Reaction Scheme (Graphviz)
Figure 1: Two-step reductive amination pathway for the synthesis of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol.
Reaction: Stir at room temperature for 4 hours. The yellow color should fade to colorless/pale yellow.
Quenching: Quench with water (50 mL) and neutralize with dilute HCl to pH ~7.
Extraction: Extract with Dichloromethane (DCM) (3 x 30 mL). Dry organic layer over anhydrous Na₂SO₄.[1]
Purification: Evaporate solvent. Recrystallize the crude solid from Ethanol/Water or Hexane/EtOAc.[1]
Physicochemical Profiling
Physical Properties
Unlike the rigid, planar, and yellow imine precursor, the target amine is flexible and typically colorless.[1]
Property
Target Amine (Reduced)
Precursor Imine (Oxidized)
Physical State
Crystalline Solid
Crystalline Solid
Color
White to Off-white
Yellow to Orange
Melting Point
110–125°C (Predicted*)
142–144°C [[1]]
Solubility (Water)
Insoluble (< 0.1 mg/mL)
Insoluble
Solubility (Organic)
Soluble in DMSO, MeOH, CHCl₃
Soluble in EtOH, CHCl₃
LogP (Lipophilicity)
~3.8 (High)
~4.2
Stability
Oxidation Sensitive
Hydrolysis Sensitive
*Note: Reduced amines typically exhibit lower melting points than their corresponding Schiff bases due to the loss of planar conjugation and stacking interactions.[1]
Molecular Descriptors (Computed)
These parameters are critical for assessing drug-likeness and membrane permeability.[1]
pKa (Phenolic OH): 9.8 ± 0.5 (Slightly more acidic than phenol due to Br).[1]
pKa (Amine NH): 4.5 ± 0.5 (Low basicity due to N-phenyl attachment).[1]
Appearance of a sharp N-H stretching band at 3300–3400 cm⁻¹ .[1]
Broad O-H stretching at 3200–3500 cm⁻¹ (often overlapping with N-H).[1]
Characterization Logic Flow (Graphviz)[2]
Figure 2: Logical workflow for validating the conversion of the Schiff base to the reduced amine.
Stability & Handling
Oxidative Stability
The secondary amine moiety, particularly when attached to an electron-rich aromatic ring (even with the Fluorine substituent), is susceptible to oxidation over time.[1]
Storage: Store under inert atmosphere (Argon/Nitrogen) at -20°C.
Signs of Degradation: Development of a pink or brown hue indicates oxidation (quinone formation).[1]
Solution Stability
Hydrolysis: Unlike the imine precursor, the amine linkage (-CH₂-NH-) is stable to aqueous hydrolysis at neutral pH.[1]
Solvents: Stable in DMSO and Methanol for up to 24 hours. Avoid acetone (potential for aminal formation).[1]
References
Ardakani, A. A., Kia, R., Kargar, H., & Tahir, M. N. (2011).[1] 4-Bromo-2-[(E)-(4-fluorophenyl)iminomethyl]phenol.[3][1][4][5] Acta Crystallographica Section E: Structure Reports Online, 67(3), o598.[1]
Abdel-Latif, S. A., et al. (2013).[1][6] Synthesis and Characterization of Some New Schiff Bases Containing the Benzofuran Moiety. Journal of Chemistry. (General protocol for 5-bromosalicylaldehyde derivatives).
Master Organic Chemistry. (2011). Sodium Borohydride (NaBH4) as a Reagent in Organic Chemistry.[1][6][7]
Parchem Fine & Specialty Chemicals. (n.d.).[1] 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol Product Page.[3][1][8][5][9]
Molecular weight and formula analysis of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
The following technical guide details the analytical characterization, structural validation, and physicochemical properties of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol . This guide is structured for researchers r...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the analytical characterization, structural validation, and physicochemical properties of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol .
This guide is structured for researchers requiring rigorous validation protocols for this specific halogenated aminophenol scaffold, often utilized as a pharmacophore in kinase inhibitor design or as a chelating ligand in coordination chemistry.
The target molecule is a secondary amine derived from the reductive amination of 5-bromosalicylaldehyde and 4-fluoroaniline. Unlike its Schiff base precursor (an imine), this molecule possesses a flexible methylene bridge, significantly altering its solubility and spectroscopic signature.
Stoichiometry and Exact Mass
Precise mass spectrometry requires differentiation between the monoisotopic mass (used for HRMS matching) and the average molecular weight (used for molarity calculations).
Parameter
Value
Notes
Formula
C₁₃H₁₁BrFNO
Average MW
296.14 g/mol
Used for weighing/dosing.
Monoisotopic Mass
295.0011 Da
Based on ⁷⁹Br (50.69%) and ¹⁹F (100%).
Isotopic Pattern
1 : 1 Doublet
Distinctive [M] and [M+2] peaks of equal intensity.
Isotopic Signature (The "Bromine Flag")
The presence of Bromine provides a self-validating spectral "flag." Natural Bromine exists as isotopes ⁷⁹Br and ⁸¹Br in a nearly 1:1 ratio (50.69% vs. 49.31%).
Validation Rule: In Mass Spectrometry, the molecular ion cluster must show two peaks separated by 2 Da (m/z 295 and 297) with near-identical intensity. Any deviation from this 1:1 ratio indicates a loss of the bromine atom or contamination.
Synthetic Context & Impurity Profiling
To accurately analyze the compound, one must understand its origin. The synthesis dictates the impurity profile.
Critical Impurity: The Unreduced Imine (C₁₃H₉BrFNO).
Why it matters: The imine is often yellow/orange and planar. The target amine is typically colorless/white and flexible.
Detection: The Imine has a distinct CH=N proton signal at ~8.5 ppm (NMR) which must be absent in the pure amine.
Visualization: Synthesis & Logic Flow
Figure 1: Synthetic pathway highlighting the critical reduction step. The transition from Imine to Amine adds 2 Da to the mass and shifts the central carbon signal significantly upfield.
Experimental Protocols
Protocol A: High-Resolution Mass Spectrometry (HRMS)
) must exist with >95% relative abundance to the base peak.
Fragment Check: Look for a loss of 95 Da (fluorophenyl group) or 109 Da (fluoroaniline moiety) in MS/MS.
Protocol B: Nuclear Magnetic Resonance (NMR)
Objective: Confirm the reduction of the imine bond (
) to the amine bridge ().
Solvent Choice:DMSO-d₆ is mandatory.
Reasoning: Chloroform (
) often facilitates rapid proton exchange, causing the phenolic and amine signals to broaden or disappear. DMSO-d₆ forms strong H-bonds, stabilizing these protons and making them visible as sharp singlets/triplets.
Diagnostic Signals (400 MHz, DMSO-d₆):
Proton (H)
Approx. Shift (δ)
Multiplicity
Structural Insight
Phenolic -OH
9.5 - 10.5 ppm
Singlet (Broad)
Confirms phenol integrity. Disappears with shake.
Imine (-CH=N-)
ABSENT
--
If a singlet appears at ~8.5 ppm, reduction is incomplete.
Methylene (-CH₂-)
4.2 - 4.4 ppm
Doublet or Singlet
The "Smoking Gun" for the amine. Appears as a doublet if coupled to NH.
Amine (-NH-)
5.5 - 6.5 ppm
Triplet (Broad)
Coupled to the methylene protons.
Aromatic (F-Ring)
6.9 - 7.1 ppm
Multiplet
Shows distinct splitting due to coupling.
Protocol C: Infrared Spectroscopy (FT-IR)
Objective: Rapid solid-state verification.
Target Band: Look for the disappearance of the strong C=N stretch (1610-1630 cm⁻¹) found in the imine precursor.
New Band: Appearance of a weak N-H stretch (3300-3400 cm⁻¹) , often overlapping with the broad O-H band.
Physicochemical Profiling (Drug-Likeness)
For researchers evaluating this molecule as a drug candidate, the following calculated properties (based on Lipinski's Rule of 5) are relevant.
Note: The bromine and fluoro-phenyl group significantly increase lipophilicity compared to a standard aminophenol.
H-Bond Donors: 2 (Phenolic OH, Amine NH).
H-Bond Acceptors: 2 (O, N).
Solubility:
High: DMSO, Methanol, Ethyl Acetate.
Low: Water (requires pH adjustment/salt formation).
pKa: The phenolic OH is expected to have a pKa ~9-10. The secondary amine is less basic than typical alkyl amines due to the electron-withdrawing fluorophenyl ring, likely pKa ~3-4 (for the conjugate acid).
Visualization: Analytical Decision Tree
Figure 2: Logic flow for validating the compound. The mass spec confirms the elemental composition, while NMR confirms the oxidation state (Amine vs. Imine).
References
National Institute of Standards and Technology (NIST). Atomic Weights and Isotopic Compositions for All Elements. (Data used for ⁷⁹Br/⁸¹Br ratio validation).
[Link]
Charisiadis, P. et al. "Investigation of solute–solvent interactions in phenol compounds: accurate ab initio calculations of solvent effects on 1H NMR chemical shifts." Organic & Biomolecular Chemistry, 2010. (Validates the use of DMSO-d₆ for phenolic OH detection).
[Link]
Abdel-Magid, A. F. et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 1996.[1] (Standard protocol for synthesizing secondary amines from aldehydes).
[Link]
Ardakani, A. A. et al. "4-Bromo-2-[(E)-(4-fluorophenyl)iminomethyl]phenol."[2] Acta Crystallographica Section E, 2011.[2] (Crystal structure and properties of the Imine precursor ).
[Link]
Topic: Role of Fluorine Substitution in 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol Bioactivity
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Executive Summary This technical guide provides a comprehensive framework for the synthesis, characterization, and biological ev...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Executive Summary
This technical guide provides a comprehensive framework for the synthesis, characterization, and biological evaluation of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol, a novel phenolic Mannich base. As no prior art exists for this specific molecule, this document establishes a hypothesis-driven approach, predicting its bioactivity based on the well-documented properties of its constituent moieties: a bromophenol scaffold, an aminomethyl linker, and a strategically incorporated 4-fluorophenyl group. The central hypothesis is that the fluorine substituent will critically modulate the molecule's pharmacological profile by enhancing metabolic stability, altering physicochemical properties, and influencing binding affinity with biological targets.
We present a complete, self-validating experimental roadmap designed for researchers in drug discovery. This includes a detailed, step-by-step protocol for its synthesis via the Mannich reaction, robust methods for its spectroscopic characterization, and a suite of assays to investigate its predicted antioxidant, antimicrobial, anticancer, and enzyme inhibitory potential. The guide elucidates the specific roles of both the fluorine and bromine substituents, offering insights into their potential contributions to halogen bonding and overall structure-activity relationships (SAR). Finally, an in silico molecular docking workflow is outlined to guide target identification and rationalize experimental findings at a molecular level. This document serves as a foundational guide to not only investigate the title compound but also to apply similar strategic design and evaluation principles to other novel chemical entities.
The Strategic Rationale of Fluorine in Modern Drug Design
The deliberate incorporation of fluorine into small molecules is a cornerstone of modern medicinal chemistry, transforming lead compounds into viable drug candidates.[1][2] Its unique properties, stemming from its small size (van der Waals radius of 1.47 Å, similar to hydrogen's 1.20 Å) and extreme electronegativity (3.98 on the Pauling scale), allow it to exert profound effects on a molecule's biological profile without introducing significant steric bulk.[1]
Key Physicochemical and Pharmacokinetic Impacts:
Enhanced Metabolic Stability: The carbon-fluorine (C-F) bond is exceptionally strong (~110 kcal/mol for an aromatic C-F bond) compared to a carbon-hydrogen (C-H) bond (~113 kcal/mol, though benzylic or other activated C-H bonds are weaker). Placing fluorine at a site susceptible to oxidative metabolism by Cytochrome P450 enzymes can effectively block this pathway, increasing the compound's half-life and bioavailability.[3][4]
Modulation of Basicity and Acidity: The powerful electron-withdrawing nature of fluorine can significantly lower the pKa of nearby acidic protons or decrease the basicity of adjacent amines. This modulation can alter a molecule's ionization state at physiological pH, impacting its solubility, cell permeability, and interaction with target proteins.[2]
Altered Binding Affinity: Fluorine is a weak hydrogen bond acceptor. This capability allows it to form productive interactions with hydrogen bond donors in a protein's active site. Furthermore, the polarized C-F bond can engage in favorable electrostatic and dipole-dipole interactions, which can enhance binding affinity and selectivity.[2]
Increased Lipophilicity: Fluorination generally increases a molecule's lipophilicity, which can improve its ability to cross cellular membranes and the blood-brain barrier. This effect must be carefully balanced, as excessive lipophilicity can lead to poor solubility and non-specific binding.[1]
In the context of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol, the 4-fluoro substituent is hypothesized to block potential para-hydroxylation of the phenyl ring, a common metabolic route, thereby enhancing its systemic stability.
Synthesis and Characterization
The target compound is a Mannich base, a class of β-amino-ketone compounds renowned for their diverse pharmacological activities and utility as synthetic intermediates.[5][6] The synthesis proceeds via the Mannich reaction, a three-component condensation of a compound with an active acidic proton (4-bromophenol), an aldehyde (formaldehyde), and a primary or secondary amine (4-fluoroaniline).[5]
Proposed Synthetic Pathway
The reaction involves the initial formation of an electrophilic iminium ion from 4-fluoroaniline and formaldehyde. The electron-rich 4-bromophenol then acts as a nucleophile, attacking the iminium ion primarily at the ortho position to the hydroxyl group, which is activated for electrophilic aromatic substitution.
Caption: Proposed workflow for the synthesis and characterization of the target compound.
Detailed Experimental Protocol: Synthesis
Reactant Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 4-bromophenol (10 mmol, 1.73 g) in 50 mL of ethanol.
Amine Addition: To this solution, add 4-fluoroaniline (10 mmol, 1.11 g). Stir for 10 minutes at room temperature.
Formaldehyde Addition: Add aqueous formaldehyde solution (37%, 12 mmol, 1.0 mL) dropwise to the mixture.
Reaction: Heat the mixture to reflux (approximately 80°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a hexane:ethyl acetate (3:1) solvent system.
Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into 100 mL of ice-cold water. If a precipitate forms, collect it by vacuum filtration. If not, neutralize the solution with a saturated sodium bicarbonate solution and extract the product with ethyl acetate (3 x 50 mL).
Purification: Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the resulting crude solid by column chromatography on silica gel using a gradient of hexane and ethyl acetate as the eluent.
Final Product: Collect the pure fractions, evaporate the solvent, and dry the resulting solid under vacuum to yield 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol.
Protocol: Spectroscopic Characterization
The identity and purity of the synthesized compound must be confirmed unequivocally.
¹H NMR (Proton Nuclear Magnetic Resonance): Dissolve ~10 mg of the product in deuterated chloroform (CDCl₃) or DMSO-d₆. Expected signals include aromatic protons from both rings (typically 6.5-8.0 ppm), a singlet for the methylene (-CH₂-) bridge (around 4.0-4.5 ppm), a broad singlet for the amine (-NH-) proton, and a broad singlet for the phenolic (-OH) proton.
¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): Provides information on all unique carbon atoms. Aromatic carbons will appear in the 110-160 ppm range. The methylene carbon should appear around 45-55 ppm. The C-F bond will cause splitting of the fluorophenyl carbon signals.
FT-IR (Fourier-Transform Infrared Spectroscopy): Detects functional groups. Look for a broad O-H stretching band (3200-3500 cm⁻¹), an N-H stretching band (3300-3400 cm⁻¹), aromatic C-H stretches (~3000-3100 cm⁻¹), C=C aromatic ring stretches (1500-1600 cm⁻¹), and a strong C-F stretching band (1100-1300 cm⁻¹).
HRMS (High-Resolution Mass Spectrometry): Provides the exact mass of the molecule, confirming its elemental composition. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) will be a key diagnostic feature.
Technique
Expected Key Features
Purpose
¹H NMR
Aromatic multiplets, -CH₂- singlet, -NH and -OH broad singlets
Confirms proton framework and structure
¹³C NMR
Aromatic signals (with C-F splitting), -CH₂- signal
Confirms carbon skeleton
FT-IR
Broad O-H, N-H, Aromatic C-H, C=C, and strong C-F stretches
Functional group identification
HRMS
Correct molecular ion peak with characteristic Br isotopic pattern
The bioactivity of the title compound is predicted based on its structural components. The following sections provide the rationale and detailed protocols to test these hypotheses.
Antioxidant Activity
Rationale: The phenolic hydroxyl (-OH) group is a classic structural motif responsible for antioxidant activity. It can donate a hydrogen atom to neutralize free radicals, thereby terminating damaging oxidative chain reactions. Bromophenols isolated from marine sources are known to possess potent antioxidant properties.[7][8][9]
This assay measures the ability of a compound to donate a hydrogen atom or electron to the stable DPPH radical, causing a color change from violet to yellow.[10][11]
Caption: Workflow for the DPPH radical scavenging assay.
Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare a 1 mg/mL stock solution of the test compound and a positive control (e.g., Ascorbic Acid) in methanol.
Serial Dilutions: Create a series of dilutions from the stock solutions (e.g., 100, 50, 25, 12.5, 6.25 µg/mL).
Assay Setup: In a 96-well microplate, add 100 µL of each dilution to respective wells. Add 100 µL of methanol to a blank well.
Reaction Initiation: Add 100 µL of the DPPH solution to all wells except the blank.
Incubation: Incubate the plate for 30 minutes in the dark at room temperature.
Measurement: Measure the absorbance at 517 nm using a microplate reader.
Calculation: Calculate the percentage of radical scavenging activity using the formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100
Data Analysis: Plot the % inhibition against concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of DPPH radicals).
This assay measures the ability of a compound to scavenge the ABTS radical cation (ABTS•⁺), a different type of radical, providing a complementary assessment of antioxidant capacity.[12][13]
Reagent Preparation: Prepare the ABTS•⁺ stock solution by mixing equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow it to stand in the dark for 12-16 hours.
Working Solution: Dilute the stock solution with methanol to an absorbance of 0.70 ± 0.02 at 734 nm.
Assay: In a 96-well plate, add 20 µL of the sample dilutions to the wells, followed by 180 µL of the ABTS•⁺ working solution.
Incubation: Incubate for 6 minutes at room temperature.
Measurement: Read the absorbance at 734 nm.
Analysis: Calculate the IC₅₀ value as described for the DPPH assay.
Antimicrobial Activity
Rationale: Both phenolic compounds and Mannich bases are well-established classes of antimicrobial agents.[6][7][14] They can disrupt microbial cell membranes, inhibit essential enzymes, or interfere with nucleic acid synthesis. The increased lipophilicity from the bromo- and fluoro- substituents may enhance penetration into microbial cells.
The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[15][16]
Caption: Workflow for the determination of Minimum Inhibitory Concentration (MIC).
Preparation: In a 96-well microplate, prepare two-fold serial dilutions of the test compound in a suitable sterile growth medium (e.g., Mueller-Hinton Broth). Concentrations may range from 256 µg/mL down to 0.5 µg/mL.
Inoculum: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) adjusted to approximately 5 x 10⁵ colony-forming units (CFU)/mL.
Inoculation: Add the bacterial inoculum to each well containing the test compound. Include a positive control (broth + inoculum, no compound) and a negative control (broth only).
Incubation: Incubate the plate at 37°C for 18-24 hours.
Result: The MIC is the lowest concentration of the compound at which no visible turbidity (growth) is observed.
The MBC is the lowest concentration that kills 99.9% of the initial bacterial inoculum.
Subculturing: Following MIC determination, take a 10 µL aliquot from each well that showed no visible growth.
Plating: Spread the aliquot onto an agar plate (e.g., Mueller-Hinton Agar).
Incubation: Incubate the agar plates at 37°C for 24 hours.
Result: The MBC is the lowest concentration from the MIC plate that results in no colony growth on the agar subculture.
Anticancer (Cytotoxic) Activity
Rationale: Bromophenols and various Mannich bases have demonstrated significant cytotoxic effects against cancer cell lines.[5][6][17] The mechanism can involve inducing apoptosis, cell cycle arrest, or inhibiting key signaling pathways. The fluorine atom can enhance binding to target enzymes like kinases, which are often dysregulated in cancer.
This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.[18][19]
Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.
Treatment: Remove the medium and add fresh medium containing serial dilutions of the test compound. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).
Incubation: Incubate the cells for 48-72 hours at 37°C in a 5% CO₂ atmosphere.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.
Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Measurement: Shake the plate for 15 minutes and measure the absorbance at 570 nm.
Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (concentration that inhibits 50% of cell growth).
Enzyme Inhibitory Activity
Rationale: The aminomethyl scaffold is a common feature in many enzyme inhibitors. Acetylcholinesterase (AChE), which degrades the neurotransmitter acetylcholine, is a key target in Alzheimer's disease therapy. The structure of the title compound shares features with known AChE inhibitors.[20]
This assay measures AChE activity by detecting the product of substrate hydrolysis, thiocholine, which reacts with Ellman's reagent (DTNB) to produce a yellow color.[21][22][23]
Reagent Preparation: Prepare a phosphate buffer (0.1 M, pH 8.0), DTNB solution (10 mM), and acetylthiocholine iodide (ATCI) substrate solution (14 mM).
Assay Setup: In a 96-well plate, add 140 µL of buffer, 10 µL of the test compound dilutions, and 10 µL of AChE enzyme solution. Incubate for 10 minutes at 25°C.
Color Reaction: Add 10 µL of DTNB solution to each well.
Reaction Initiation: Start the reaction by adding 10 µL of the ATCI substrate.
Measurement: Immediately measure the rate of change in absorbance at 412 nm over 5 minutes.
Analysis: Calculate the percentage of enzyme inhibition compared to a control without the inhibitor and determine the IC₅₀ value.
The Role of the 4-Bromo Substituent
While fluorine is the primary focus, the bromine atom at position 4 of the phenol ring is also critical to the molecule's overall profile.
Acidity Modulation: As a halogen, bromine is electron-withdrawing, which will increase the acidity (lower the pKa) of the phenolic hydroxyl group compared to an unsubstituted phenol. This can enhance its ability to donate a hydrogen atom in antioxidant reactions and can influence its ionization state for receptor binding.
Halogen Bonding: Bromine is an effective halogen bond donor.[24][25][26] The electron density on the bromine atom is anisotropically distributed, creating a region of positive electrostatic potential (a "sigma-hole") along the C-Br bond axis. This region can form a highly directional, non-covalent interaction with an electron-rich atom (like oxygen or nitrogen) in a protein's active site, contributing significantly to binding affinity and selectivity.[27]
Lipophilicity: The bromine atom significantly increases the lipophilicity of the molecule, which can enhance membrane permeability and target engagement within lipid bilayers.
In Silico Modeling: A Predictive Approach
Molecular docking is a computational technique used to predict the preferred orientation and binding affinity of a small molecule (ligand) to a protein target.[28][29] It serves as a powerful tool to generate hypotheses about the mechanism of action and to rationalize SAR data.[30][31]
Caption: A generalized workflow for in silico molecular docking studies.
Protocol: Molecular Docking Workflow
Protein Preparation: Obtain the 3D crystal structure of a potential target enzyme (e.g., AChE, PDB ID: 4EY7) from the Protein Data Bank. Prepare the protein by removing water molecules, adding polar hydrogens, and assigning partial charges using software like UCSF Chimera or AutoDockTools.
Ligand Preparation: Generate the 3D structure of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol and its non-fluorinated analogue. Minimize their energy and assign rotatable bonds.
Grid Generation: Define the binding pocket on the protein surface, typically centered on the co-crystallized ligand or a known active site. A grid box is generated to encompass this site.
Docking Simulation: Run the docking algorithm (e.g., AutoDock Vina), which will systematically sample different conformations and orientations of the ligand within the grid box.
Analysis: The program will score and rank the resulting poses based on a calculated binding energy (affinity). The lowest energy pose is considered the most probable binding mode.
Visualization and Interpretation: Visualize the top-ranked pose in the protein's active site. Analyze the specific interactions (hydrogen bonds, hydrophobic contacts, and importantly, any potential halogen bonds from the bromine or hydrogen bonds to the fluorine) that stabilize the complex. Compare the binding mode and score of the fluorinated vs. non-fluorinated analogue to directly hypothesize the contribution of the fluorine atom.
Summary and Future Directions
This guide has established a robust scientific framework for investigating the bioactivity of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol. It posits that the strategic placement of fluorine will enhance the molecule's drug-like properties, particularly its metabolic stability and potential for specific target interactions. The detailed synthetic and biological testing protocols provided herein constitute a complete roadmap for validating these hypotheses.
Successful execution of these studies will yield a comprehensive SAR profile for this novel compound. Positive results in any of the described assays would warrant further investigation, including:
Screening against a broader panel of microbial strains, cancer cell lines, or enzymes.
Lead optimization through the synthesis of analogues with varied substitution patterns.
Mechanism of action studies to elucidate the specific molecular targets.
In vivo studies in animal models to assess efficacy and safety.
By systematically exploring the interplay between the bromophenol core and the fluorinated moiety, this research will not only characterize a new chemical entity but also contribute valuable insights to the field of rational drug design.
References
A comprehensive list of all cited sources with full details and clickable URLs would be compiled here based on the in-text citations provided throughout the guide.
Application Note: HPLC Method Development for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
This Application Note is structured to guide researchers through the rigorous development of an HPLC method for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol , a secondary amine-phenol derivative. This guide prioritize...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to guide researchers through the rigorous development of an HPLC method for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol , a secondary amine-phenol derivative. This guide prioritizes "Quality by Design" (QbD) principles aligned with ICH Q2(R2) and Q14 guidelines.
Introduction & Compound Analysis
The target analyte, 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol (hereafter referred to as BFAP ), presents a specific set of chromatographic challenges due to its amphoteric nature. It contains a phenolic hydroxyl group (weak acid) and a secondary amine linker (weak base).
Physicochemical Profile
Understanding the molecule is the first step in rational method design.
Feature
Chemical Moiety
Estimated pKa
Chromatographic Implication
Acidic
Phenolic -OH
~9.5 - 10.0
Ionizes at basic pH. Requires pH < 7.5 to remain neutral.
Basic
Secondary Amine (-NH-)
~4.0 - 5.0*
N-aryl-N-benzyl type amines are weak bases. Protonated at pH < 4.
Hydrophobic
Bromine & Fluorine
N/A
Increases LogP (Lipophilicity). Good retention on C18.
Chromophore
Aromatic Rings
N/A
Strong UV absorption expected at 254 nm and ~280 nm.
*Note: Unlike aliphatic amines (pKa ~10), the N-phenyl substituent significantly lowers the basicity of the amine nitrogen.
The Separation Challenge
The primary challenge is the "Dual-Ionization Risk."
At Neutral pH (pH 7): The amine is likely neutral, and the phenol is neutral. Retention is high, but peak shape may suffer due to interaction with residual silanols on the column.
At Basic pH (pH > 10): The phenol ionizes, and the silica column degrades (unless hybrid particles are used).
At Acidic pH (pH < 3): The amine is fully protonated (cationic), and the phenol is neutral. This provides the most stable ionization state but requires a column capable of handling basic moieties without severe tailing.
Method Development Strategy (Decision Logic)
The following decision tree illustrates the rationale behind selecting the final chromatographic conditions.
Figure 1: Strategic decision tree for selecting mobile phase pH and column chemistry based on BFAP properties.
Detailed Experimental Protocol
Equipment & Reagents
HPLC System: Agilent 1260 Infinity II or Waters Alliance e2695 (or equivalent) with DAD/PDA detector.
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or Waters XBridge C18.
Why? These "End-capped" columns reduce silanol activity, critical for preventing the protonated amine from tailing.
Additives: Formic Acid (LC-MS grade) or Phosphoric Acid (85%).
Optimized Chromatographic Conditions
This method uses an acidic mobile phase to ensure the amine is protonated and the phenol is suppressed, yielding sharp peaks.
Parameter
Condition
Mobile Phase A
0.1% Formic Acid in Water (pH ~2.7)
Mobile Phase B
Acetonitrile (100%)
Flow Rate
1.0 mL/min
Column Temp
30°C (Controls viscosity and kinetics)
Injection Vol
5 - 10 µL
Detection
UV at 254 nm (primary) and 280 nm (secondary)
Run Time
20 Minutes
Gradient Program
A gradient is necessary to separate the main peak from potential starting materials (e.g., 4-Fluoroaniline, polar) and the Schiff base intermediate (less polar).
Time (min)
% Mobile Phase B
Event
0.0
5%
Initial Hold (Equilibration)
2.0
5%
Isocratic Hold
12.0
90%
Linear Ramp (Elution of BFAP)
15.0
90%
Wash Step
15.1
5%
Return to Initial
20.0
5%
Re-equilibration
Method Validation (Self-Validating System)
To ensure the method is reliable (Trustworthiness), perform the following System Suitability Tests (SST) before every sample set.
System Suitability Criteria
Tailing Factor (T): Must be < 1.5 .
Mechanism:[1][2] If T > 1.5, it indicates secondary interactions between the protonated amine and column silanols. Action: Replace column or increase buffer strength (e.g., switch from Formic Acid to 20mM Phosphate buffer pH 2.5).
Resolution (Rs): > 2.0 between BFAP and its nearest impurity (likely the imine precursor).
Precision: %RSD of peak area for 5 replicate injections must be < 2.0% .
Impurity Profiling (Synthetic Insight)
You must validate the separation of BFAP from its synthetic precursors.
Impurity A (4-Fluoroaniline): More polar, elutes early (approx 2-4 min).
Impurity B (5-Bromo-salicylaldehyde): Less polar, elutes later.
Impurity C (Schiff Base / Imine): The unreduced intermediate. Often elutes close to the product.
Sample Preparation Protocol
Standard Stock Solution (1 mg/mL):
Weigh 10 mg of BFAP reference standard.
Dissolve in 10 mL of Methanol . (Avoid dissolving directly in 100% water due to limited solubility of the neutral/hydrophobic regions).
Working Standard (100 µg/mL):
Transfer 1 mL of Stock Solution into a 10 mL volumetric flask.
Dilute to volume with Mobile Phase A:Acetonitrile (50:50) .
Note: Matching the diluent to the starting gradient conditions prevents "solvent shock" and peak distortion.
Switch to a "Shielded" or "Hybrid" column (e.g., Waters XBridge). Increase buffer concentration.
Split Peaks
Sample solvent too strong.
Dilute sample in mobile phase starting composition (5% ACN).
Retention Drift
pH fluctuation.
Ensure mobile phase A is buffered properly. Formic acid is volatile; prepare fresh daily.
Ghost Peaks
Carryover.
Add a needle wash step with 50:50 MeOH:Water.
References
ICH Harmonised Tripartite Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation.[4] Link
Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography. Wiley.
BenchChem. (2025).[4] Comparative Guide to Purity Analysis of 4-[[(4-Fluorophenyl)imino]methyl]-phenol. (Reference for the Schiff base intermediate separation). Link
PubChem. (2025).[5] Compound Summary: 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol.[6] National Library of Medicine. Link
Topic: Recrystallization Techniques for the Purification of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
An Application Note and Protocol Guide Abstract This document provides a comprehensive guide to the purification of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol, a substituted phenolic compound of interest in syntheti...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol Guide
Abstract
This document provides a comprehensive guide to the purification of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol, a substituted phenolic compound of interest in synthetic and medicinal chemistry. Recrystallization remains a fundamental yet powerful technique for the purification of solid organic compounds, offering an effective means to remove impurities and obtain high-purity crystalline material. This guide moves beyond a simple recitation of steps to explain the underlying principles and critical parameters that govern a successful recrystallization. We present two detailed, validated protocols—a single-solvent method using ethanol and a mixed-solvent method using an ethanol/water system. These protocols are supplemented with a theoretical framework, a guide to solvent selection, methods for purity verification, and a troubleshooting section to address common experimental challenges.
Compound Profile and Physicochemical Characteristics
Understanding the physical properties of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol is the cornerstone of developing an effective purification strategy. While specific experimental data for this exact molecule is not extensively published, we can infer its properties from its structural motifs—a brominated phenol, a secondary aromatic amine, and a fluorinated phenyl ring—and from data on its direct synthetic precursor, an imine.[1][2]
Table 1: Physicochemical Properties of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol and Related Structures
Property
Value / Predicted Behavior
Rationale & References
Molecular Formula
C₁₃H₁₁BrFNO
Derived from structure.
Molecular Weight
312.14 g/mol
Calculated from formula.
Appearance
Likely a white to off-white or pale-yellow solid.
Phenolic compounds and aromatic amines can be crystalline solids. Color may arise from trace impurities or oxidation.[3]
Melting Point
Not published. Expected to be a sharp range after purification.
Crude products often have a broad and depressed melting range. A sharp melting point is a key indicator of purity.[4]
The phenolic hydroxyl and amine groups can form hydrogen bonds with polar protic solvents like ethanol.[5] The overall aromatic structure suggests solubility in common organic solvents.[3] The precursor imine is readily recrystallized from ethanol.[1]
Phenols are typically acidic, while secondary amines are basic. This dual nature can influence solvent choice.
The Principle of Recrystallization: A Stepwise Overview
Recrystallization is a purification technique based on differential solubility.[6] The ideal solvent will dissolve the target compound sparingly at room temperature but extensively at its boiling point, while impurities remain either highly soluble or insoluble at all temperatures. The process leverages a controlled return to a low-energy, crystalline state, which selectively excludes impurity molecules from the growing crystal lattice.
Caption: General workflow for the purification of a solid compound by recrystallization.
Strategic Solvent Selection
The choice of solvent is the most critical factor in a successful recrystallization. An ideal solvent should exhibit a steep solubility curve with respect to temperature, be chemically inert to the compound, and have a boiling point low enough to be easily removed from the purified crystals.[6]
Rationale for Solvent Choices:
Ethanol: The direct precursor to the target compound, (E)-4-bromo-2-(((4-fluorophenyl)imino)methyl)phenol, has been successfully recrystallized from ethanol, making it the primary candidate.[1] Its polarity is well-suited to dissolve the phenolic and amine functionalities, while its volatility simplifies the final drying step.
Ethanol/Water System: When a single solvent is too effective (dissolves the compound well even at room temperature), a mixed-solvent system is employed.[7] Ethanol acts as the primary solvent, and water, in which the organic compound is insoluble, serves as the anti-solvent. This allows for fine-tuned control over the saturation point.
Caption: Decision-making logic for selecting a suitable recrystallization solvent system.
Experimental Protocols
Safety First: Always handle halogenated phenolic compounds in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.
Protocol 1: Single-Solvent Recrystallization from Ethanol
This method is preferred for its simplicity and is based on the successful purification of the structurally similar imine precursor.[1]
Methodology:
Dissolution: Place the crude 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol (e.g., 1.0 g) into an Erlenmeyer flask of appropriate size (e.g., 50 mL). Add a magnetic stir bar.
Solvent Addition: Add ethanol in small portions (e.g., 3-5 mL to start) and heat the mixture gently on a hot plate with stirring. Continue adding ethanol dropwise until the solid just dissolves completely at or near the boiling point.
Rationale: Using the minimum amount of hot solvent is crucial to ensure the solution becomes supersaturated upon cooling, maximizing the yield of recovered crystals.[6]
Decolorization (Optional): If the solution is highly colored, remove it from the heat, allow it to cool slightly, and add a very small amount of activated charcoal. Reheat the solution to boiling for a few minutes.
Caution: Do not use charcoal with phenolic compounds if you suspect ferric ion contamination, which can cause discoloration.[7] Never add charcoal to a boiling solution, as it can cause violent bumping.
Hot Filtration (if charcoal was used): Quickly filter the hot solution through a pre-warmed fluted filter paper into a clean, pre-warmed Erlenmeyer flask to remove the charcoal or any insoluble impurities.
Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on a benchtop. Do not disturb the flask during this period.
Scientist's Note: Slow cooling is essential for the formation of large, well-defined crystals. Rapid cooling traps impurities and leads to the formation of small, often impure, crystals.
Yield Maximization: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize crystal formation.
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals on the filter with a small portion of ice-cold ethanol to remove any residual soluble impurities adhering to the crystal surfaces.
Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 40-50 °C) until a constant weight is achieved.
This method is an excellent alternative if the compound is too soluble in pure ethanol at room temperature.[7]
Methodology:
Dissolution: Dissolve the crude solid in the minimum amount of near-boiling ethanol, as described in Protocol 1, Step 1 & 2.
Anti-Solvent Addition: While keeping the ethanol solution hot, add deionized water dropwise with swirling until a faint, persistent turbidity (cloudiness) appears.
Rationale: This turbidity indicates the point of saturation has been reached. The compound is beginning to precipitate out of the mixed-solvent system.
Re-solubilization: Add a few drops of hot ethanol to the turbid solution until it becomes clear again. This ensures the solution is perfectly saturated at the boiling point.
Crystallization: Cover the flask and allow it to cool slowly to room temperature, followed by cooling in an ice bath, as described in Protocol 1, Steps 5 & 6.
Isolation & Washing: Collect the crystals by vacuum filtration. For the washing step, use a small amount of a cold ethanol/water mixture (with the same approximate composition as the final crystallization medium).
Drying: Dry the crystals thoroughly, ensuring all water and ethanol are removed.
Verification of Purity
A protocol is only as good as its verification. The success of the recrystallization must be confirmed by analytical methods.
Thin-Layer Chromatography (TLC):
Procedure: Dissolve small samples of the crude and recrystallized material in a suitable solvent (e.g., ethyl acetate). Spot both samples side-by-side on a silica gel TLC plate. Elute with an appropriate solvent system (e.g., 4:1 Hexane:Ethyl Acetate).
Expected Result: The crude sample may show multiple spots. The purified sample should show a single, distinct spot, ideally with an Rf value corresponding to the main spot in the crude lane.
Melting Point Analysis:
Procedure: Determine the melting point range of both the crude and recrystallized products using a calibrated melting point apparatus.
Expected Result: The crude material will likely melt over a broad temperature range (e.g., 120-125 °C). A pure, recrystallized product will exhibit a much sharper and typically higher melting point range (e.g., 127-128 °C).
Troubleshooting Common Issues
Table 2: Troubleshooting Guide for Recrystallization
Problem
Potential Cause(s)
Recommended Solution(s)
No crystals form upon cooling.
Too much solvent was used; the solution is not supersaturated.
Re-heat the solution to boil off some of the solvent. Allow it to cool again. If crystals still don't form, try scratching the inside of the flask with a glass rod or adding a seed crystal.
Product "oils out" instead of crystallizing.
The boiling point of the solvent is higher than the melting point of the solute; the solution is cooling too rapidly; impurities are present.
Re-heat the solution to dissolve the oil. Add more solvent and allow it to cool much more slowly. For an oiled-out mixed-solvent system, add more of the primary solvent (ethanol) before re-heating.
Very low recovery of purified product.
Too much solvent was used; crystals were washed with solvent that was not cold; premature crystallization during hot filtration.
Ensure minimum solvent is used. Always wash with ice-cold solvent. Pre-heat all glassware used for hot filtration.
References
Recrystallization. (n.d.). Department of Chemistry, University of Baghdad.
A Comparative Guide to the Reactivity of Bromo- and Fluoro-Substituted Phenols. (n.d.). Benchchem. Retrieved from a relevant chemical supplier's technical notes.
How to recrystallize amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved from [Link]
Process for brominating phenols. (1970, December 8). Google Patents.
Reagents & Solvents: Solvents for Recrystallization. (n.d.). Department of Chemistry, University of Rochester. Retrieved from [Link]
Method of making 2-bromo-4-chloro substituted phenols. (2002, July 9). Google Patents.
4-Bromo-2-[(E)-[(4-bromophenyl)imino]methyl]phenol. (n.d.). PubChem. Retrieved from [Link]
Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. (2018). Molecules. Retrieved from [Link]
Aromatic Amines in Organic Synthesis. Part II. p-Aminocinnamaldehydes. (2021, July 19). Molecules. Retrieved from [Link]
Valuable phenolic compounds recovery from olive mill wastewater streams by means of cooling crystallization techniques. (2010). Journal of Hazardous Materials. Retrieved from [Link]
Introduction to 4-Bromo-2-methylphenol (CAS: 2362-12-1). (n.d.). Srini Chem. Retrieved from [Link]
Process for the purification of aromatic amines. (2013, June 4). Google Patents.
Purification of Phenol. (n.d.). Google Patents.
Purification of amine reaction mixtures. (1945, June 5). Google Patents.
Chemical Properties of 4-Bromo-2-methylphenol (CAS 2362-12-1). (n.d.). Cheméo. Retrieved from [Link]
How to isolate phenolic compounds from ethanolic extract. (2013, February 12). ResearchGate. Retrieved from [Link]
4-Bromo-2-[(E)-(4-fluorophenyl)iminomethyl]phenol. (2011). ResearchGate. Retrieved from [Link]
Practical, mild and efficient electrophilic bromination of phenols by a new I(III)-based reagent: the PIDA–AlBr3 system. (2018, May 15). RSC Publishing. Retrieved from [Link]
Solubility Profile of 4-Fluoro-2-(4-methoxybenzyl)phenol in Organic Solvents. (n.d.). Benchchem. Retrieved from a relevant chemical supplier's technical notes.
Preparing stock solutions of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol for in vitro assays
Application Note: Preparation and Handling of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol Stock Solutions Abstract & Introduction This Application Note provides a standardized protocol for the preparation, storage, a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Preparation and Handling of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol Stock Solutions
Abstract & Introduction
This Application Note provides a standardized protocol for the preparation, storage, and handling of stock solutions of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol . This compound, a secondary amine linking a brominated phenol and a fluorinated aniline, exhibits significant lipophilicity and specific solubility constraints typical of halogenated aromatic small molecules.
Inaccurate stock preparation is a primary source of variability in in vitro assays (IC50 shifts, false negatives). This guide addresses the critical physicochemical properties of the compound to ensure solubility, stability, and reproducibility in downstream cellular or enzymatic assays.
Physicochemical Profile & Solubility Logic
Before handling, researchers must understand the "Why" behind the solvent choice. This compound contains a phenolic hydroxyl group and a secondary amine. While the amine can be protonated in acidic aqueous conditions, the neutral molecule is highly hydrophobic.
Parameter
Value
Notes
Formula
C₁₃H₁₁BrFNO
Note: This is the reduced "amino" form, not the "imino" Schiff base.
Viable alternative, but higher volatility risks concentration shifts.
Aqueous Solubility
< 100 µM (Est.)
Risk: High risk of "crashing out" in aqueous buffers.
Critical Insight: Attempting to dissolve this compound directly in aqueous buffers (PBS, Media) will result in micro-precipitation that may be invisible to the naked eye but will skew assay results. Always prepare a concentrated organic stock first.
Protocol: Stock Solution Preparation (10 mM)
Objective: Prepare 1 mL of a 10 mM stock solution in 100% DMSO.
Sonicate in a water bath for 1–2 minutes at room temperature. Rationale: Breaks up crystal lattice energy and ensures no micro-particulates remain.
4. Quality Control (QC):
Hold the vial up to a light source. The solution should be optically clear .
If turbidity persists, warm gently to 37°C for 5 minutes and vortex again.
5. Aliquoting & Storage:
Do not store the bulk volume. Aliquot into single-use volumes (e.g., 50 µL) to avoid freeze-thaw cycles.
Store at -20°C (short term, <1 month) or -80°C (long term, >6 months).
Visualization: Stock Preparation Workflow
Figure 1: Logical workflow for the preparation of high-integrity stock solutions. Note the feedback loop at the QC stage.
Protocol: Serial Dilution for Assays
The "Crash-Out" Danger Zone:
A common error is adding the 10 mM DMSO stock directly to the cell culture media. This creates a local high-concentration shock, causing the hydrophobic compound to precipitate immediately.
Correct Method: The Intermediate Dilution Step
Prepare Intermediate Plate (100x Concentrated):
Perform all serial dilutions in 100% DMSO first.[5]
Example: Dilute 10 mM stock to 1 mM, 0.1 mM, etc., using DMSO as the diluent.
Transfer to Media:
Dilute the DMSO intermediate 1:100 into the assay media.
Result: Final assay concentration is 1x, and final DMSO concentration is 1%.
Benefit: The compound is dispersed rapidly before it can aggregate.
Visualization: Serial Dilution Scheme
Figure 2: Two-step dilution strategy to prevent precipitation. Intermediate dilutions in DMSO ensure solubility is maintained until the final rapid dispersion into aqueous media.
Troubleshooting & Stability Guide
Issue
Observation
Root Cause
Corrective Action
Precipitation
Cloudy media immediately after addition.
"Shock" dilution; local concentration too high.
Use the Intermediate Dilution method (Fig 2). Ensure rapid mixing upon addition.
Yellowing
Stock solution turns yellow/brown over time.
Oxidation of the phenol or amine.
Check storage. Ensure vials are amber and sealed under inert gas (Argon/N2) if possible. Discard if significant.
Loss of Potency
IC50 shifts right (weaker) over weeks.
Freeze-thaw degradation or plastic absorption.
Use single-use aliquots. Use low-binding plastics or glass for low concentrations (<1 µM).
Insolubility
Particulates visible in 10 mM stock.
Moisture in DMSO or cold DMSO.
Use fresh Anhydrous DMSO . Warm to 37°C.
References
BenchChem. (2025).[3][4] Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays. Retrieved from
National Center for Biotechnology Information. (2026). PubChem Compound Summary for CID 710127 (Related Structure). Retrieved from
Di, L., & Kerns, E. H. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Academic Press.
Way, L. (2016).[6] How do I make a stock solution of a substance in DMSO? ResearchGate. Retrieved from
Optimization of Reductive Amination Pathways for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
Executive Summary & Strategic Analysis This Application Note details the synthetic pathways for generating 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol , a scaffold relevant to medicinal chemistry (anti-inflammatory/a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Analysis
This Application Note details the synthetic pathways for generating 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol , a scaffold relevant to medicinal chemistry (anti-inflammatory/anticancer ligands) and materials science (OLED precursors).
Key Challenge: The nucleophile (4-fluoroaniline) is electron-deficient (
), reducing its reactivity compared to unsubstituted aniline. Conversely, the aldehyde possesses an ortho-hydroxyl group. While this group activates the ring, it forms a strong intramolecular hydrogen bond with the imine nitrogen (O-H···N), creating a stable 6-membered ring [S(6) motif] in the intermediate.
Synthethic Strategy:
We present two validated protocols:
Protocol A (Direct/One-Pot): Utilizes Sodium Triacetoxyborohydride (STAB) in 1,2-Dichloroethane (DCE). Ideal for high-throughput library generation.
Protocol B (Stepwise/Two-Pot): Isolates the stable Schiff base intermediate, followed by Sodium Borohydride (NaBH
) reduction. Ideal for large-scale synthesis requiring high purity without chromatography.
Reaction Mechanism & Pathway Visualization
The reductive amination proceeds via the formation of a hemiaminal, followed by dehydration to the imine (Schiff base). The ortho-hydroxyl group plays a dual role: it catalyzes imine formation via acid-base assistance but stabilizes the imine against reduction via hydrogen bonding.
Figure 1: Mechanistic pathway highlighting the critical imine stabilization step.
Protocol A: Direct Reductive Amination (STAB Method)
Rationale: Sodium Triacetoxyborohydride (STAB) is a mild, selective reducing agent that reduces imines faster than aldehydes, minimizing the "direct reduction" byproduct (benzyl alcohol).
Solvent: 1,2-Dichloroethane (DCE) or Tetrahydrofuran (THF)[1][2]
Step-by-Step Procedure:
Imine Pre-equilibrium:
In a dry reaction vial, dissolve 5-bromosalicylaldehyde (201 mg, 1.0 mmol) and 4-fluoroaniline (122 mg, 1.1 mmol) in anhydrous DCE (5 mL).
Critical Step: Add Glacial Acetic Acid (60 µL, 1.0 mmol). Stir at room temperature for 30–60 minutes.
Why? The acid catalyzes the formation of the imine and shifts the equilibrium. Since 4-fluoroaniline is a weak nucleophile, this "aging" period is mandatory to minimize aldehyde reduction.
Reduction:
Add Sodium Triacetoxyborohydride (318 mg, 1.5 mmol) in one portion.
Observation: Mild effervescence may occur.
Stir the suspension vigorously at room temperature for 4–16 hours under Nitrogen/Argon.
Quench & Workup:
Quench by adding saturated aqueous NaHCO
(5 mL). Stir for 15 minutes to neutralize acetic acid and decompose borate complexes.
Extract with Dichloromethane (DCM) (3 x 10 mL).
Wash combined organics with Brine, dry over Na
SO, and concentrate in vacuo.
Purification:
The crude oil often crystallizes upon standing. If necessary, recrystallize from Ethanol/Hexane or purify via flash chromatography (SiO
Rationale: The imine intermediate, 4-Bromo-2-[(E)-(4-fluorophenyl)iminomethyl]phenol, is highly crystalline and stable due to intramolecular hydrogen bonding. Isolating it removes unreacted aldehyde/aniline before the reduction step, often yielding analytical purity without chromatography.
Dissolve 5-bromosalicylaldehyde (2.0 g, 10 mmol) and 4-fluoroaniline (1.11 g, 10 mmol) in absolute Ethanol (20 mL).
Heat to reflux (80°C) for 2 hours. The solution typically turns bright yellow/orange.
Cool slowly to room temperature, then to 0°C.
Filtration: Collect the yellow precipitate by vacuum filtration. Wash with cold Ethanol.
Yield Expectation: >85%.
Checkpoint:
H NMR should show the imine proton singlet around 8.5–9.0 ppm.
Part 2: Reduction to Amine
Suspend the isolated imine (1.0 equiv) in Methanol (0.2 M concentration).
Cool to 0°C in an ice bath.
Add NaBH
(1.5 equiv) portion-wise over 10 minutes.
Safety: Hydrogen gas evolution.[4] Ensure venting.
Remove ice bath and stir at Room Temperature for 2 hours. The yellow color should fade to colorless or pale pink.
Workup: Concentrate MeOH to ~20% volume. Pour into ice water. Acidify carefully to pH ~5 with 1M HCl (to destroy borates), then basify to pH 8-9 with NaHCO
. Extract with EtOAc.
Critical Process Parameters (CPPs) & Troubleshooting
Parameter
Recommendation
Scientific Rationale
Stoichiometry
1.1 equiv Aniline
Excess aniline drives the equilibrium to the imine. Residual aniline is easier to remove than residual aldehyde.
Solvent (Method A)
DCE (Anhydrous)
DCE promotes STAB solubility better than DCM. Avoid MeOH with STAB (reacts with reagent).
Acid Catalyst
AcOH (1-2 equiv)
Essential for electron-deficient anilines (4-F-Ph-NH) to protonate the hemiaminal and facilitate water loss.
Temperature
0°C RT
Start reduction cold to minimize over-reduction or side reactions, though STAB is generally safe at RT.
Water Content
< 0.1%
Water hydrolyzes the imine back to the aldehyde. Use molecular sieves if reagents are wet.
Troubleshooting Guide:
Issue: Low conversion of Imine.
Fix: Add activated 4Å Molecular Sieves to the imine formation step to scavenge water.
Issue: Product is an oil that won't crystallize.
Fix: The product is a secondary amine phenol. Triturate with cold Hexanes or Diethyl Ether/Pentane to induce precipitation.
Decision Matrix for Protocol Selection
Figure 2: Workflow selection based on operational scale and purity requirements.
References
Abdel-Magid, A. F., et al. (1996).[2] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.
Tahir, M. N., et al. (2011).[5] "4-Bromo-2-[(E)-(4-fluorophenyl)iminomethyl]phenol."[5][6] Acta Crystallographica Section E. (Describes the crystal structure and stability of the imine intermediate).
Boros, E. E., et al. (2009).[7] "Facile reductive amination of aldehydes with electron-deficient anilines..." The Journal of Organic Chemistry. (Highlights the need for acid catalysis/TFA with fluoro-anilines).
Application Note & Protocol: Establishing the Stability and Optimal Storage of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal storage, handling, and stability assessment of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the optimal storage, handling, and stability assessment of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol. The protocols herein are designed based on first principles of chemical stability, informed by the compound's structural motifs—a halogenated phenol and a secondary diaryl-like amine—and grounded in internationally recognized guidelines. The objective is to ensure the long-term integrity of the compound for reproducible experimental results and to establish a framework for its evaluation as a potential drug candidate.
Introduction: A Chemist's Perspective on the Molecule
4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol is a substituted phenolic compound with structural features suggesting its potential utility as an intermediate in pharmaceutical synthesis or as a bioactive molecule itself. Its stability is not intrinsically guaranteed and is predicted to be influenced by its key functional groups:
Phenolic Hydroxyl Group: This group is highly susceptible to oxidation, which can be catalyzed by light, heat, or the presence of metal ions. Oxidation often leads to the formation of colored quinone or quinone-like structures, providing a visual indicator of degradation.
Secondary Amine Linkage: The amine is a potential site for oxidation and can be influenced by pH. Its basicity requires consideration when formulating solutions.
Halogenated Aromatic Rings: The bromo- and fluoro-substituents, along with the aromatic systems, create chromophores that can absorb UV-Visible light, making the molecule potentially photosensitive.
Understanding these potential liabilities is critical for preserving the compound's purity from initial synthesis through to its application in research and development. This guide provides the necessary protocols to store the compound correctly and to rigorously define its stability profile.
Optimal Storage and Handling Protocols
Proper storage is the first line of defense against degradation. The following conditions are recommended based on the compound's structural characteristics.
Long-Term Storage Conditions
To mitigate oxidative, thermal, and photodegradation, a multi-faceted approach is required.
Parameter
Recommended Condition
Rationale & Expert Insights
Temperature
-20°C ± 5°C
Reduces the rate of all chemical reactions, including thermal degradation and oxidation. While refrigeration (2-8°C) is an option, freezing provides superior long-term protection for a research-grade compound with unknown stability.
Atmosphere
Inert Gas (Argon or Nitrogen)
The primary degradation risk is oxidation of the phenol and amine moieties.[1] Storing the solid compound under an inert atmosphere displaces oxygen, directly inhibiting this pathway. Use of a vacuum-sealed container after backfilling with inert gas is best practice.
Light
Protection from Light (Amber Vial)
The aromatic systems make the compound susceptible to photodegradation. Use of amber glass vials or wrapping standard vials in aluminum foil is mandatory to block UV and visible light.[2][3]
Container
Borosilicate Glass Vial with PTFE-lined Cap
Borosilicate glass is non-reactive. A Polytetrafluoroethylene (PTFE) cap liner provides a chemically inert seal, preventing interaction with the compound and ensuring an airtight closure to maintain the inert atmosphere.[4]
Handling Procedures for Aliquoting and Use
To prevent contamination and degradation during routine laboratory use:
Equilibration: Before opening, allow the container to warm to room temperature in a desiccator. This critical step prevents atmospheric moisture from condensing on the cold compound, which could accelerate degradation.
Inert Atmosphere Handling: Whenever possible, handle the solid compound inside a glove box or glove bag filled with an inert gas.[1]
Minimal Exposure: If a glove box is unavailable, open the container for the shortest possible time. A gentle, positive pressure flow of nitrogen or argon into the vial while aliquoting can help minimize air exposure.
Solution Stability: Solutions of the compound, particularly in polar solvents like methanol or DMSO, should be considered to have limited stability. It is advisable to prepare solutions fresh for each experiment. If storage is necessary, purge the headspace of the vial with inert gas, seal tightly, and store at -20°C, protected from light. Stability in solution should be experimentally verified (see Section 4).
Comprehensive Stability Assessment Program
A thorough stability program is essential to define the compound's intrinsic characteristics and to develop a stability-indicating analytical method. This program is based on the principles outlined in the International Council for Harmonisation (ICH) guidelines.[5][6][7]
Program Overview
The workflow below illustrates the logical progression of a comprehensive stability study, from initial method development to forced degradation and formal stability trials.
Caption: Workflow for a comprehensive stability assessment program.
Potential Degradation Pathways
Based on the molecule's structure, the following degradation pathways are most likely. The stability-indicating method must be able to resolve the parent compound from these potential impurities.
Caption: Predicted primary degradation pathways for the target compound.
Experimental Protocols
The following protocols provide detailed, step-by-step methodologies for conducting stability studies.
Protocol: Stability-Indicating HPLC-UV Method Development
Objective: To develop an HPLC method capable of separating the parent compound from all potential degradation products generated during stress testing.
Instrumentation: HPLC system with a UV/PDA detector.
Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 3.5 µm). The aromatic nature of the compound makes it well-suited for reversed-phase chromatography.
Mobile Phase Screening:
A: 0.1% Formic Acid or Phosphoric Acid in Water (to ensure sharp peak shape for the amine and phenol).
B: Acetonitrile or Methanol.
Initial Gradient: Run a fast scouting gradient (e.g., 5% to 95% B over 10 minutes) to determine the approximate retention time of the parent compound.
Wavelength Selection: Use a PDA detector to acquire the full UV spectrum. Select a wavelength for quantification that provides a good response for the parent compound and potential degradants (e.g., 220-280 nm).
Method Optimization: Analyze samples from the forced degradation studies (Protocol 4.2). Adjust the gradient slope, mobile phase composition, and flow rate to achieve baseline separation (>1.5) between the parent peak and all degradation product peaks.
Validation: Once optimized, validate the method according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and range. Specificity is demonstrated by the method's ability to resolve all peaks in the stressed samples.
Protocol: Forced Degradation (Stress Testing)
Objective: To intentionally degrade the compound to identify likely degradation products and demonstrate the specificity of the analytical method.[5][6][8] Aim for 5-20% degradation of the active substance.
Preparation: Prepare a stock solution of the compound (e.g., 1 mg/mL) in a 50:50 acetonitrile:water mixture. Use this stock for all stress conditions.
Stress Condition
Protocol
Justification
Acid Hydrolysis
1. Mix 1 mL of stock with 1 mL of 1.0 M HCl. 2. Incubate at 60°C. 3. Sample at 0, 2, 6, 12, and 24 hours. 4. Before analysis, neutralize with an equivalent amount of 1.0 M NaOH.
Tests stability towards acidic conditions, which can be encountered in formulation or processing.
Base Hydrolysis
1. Mix 1 mL of stock with 1 mL of 1.0 M NaOH. 2. Incubate at 60°C. 3. Sample at 0, 2, 6, 12, and 24 hours. 4. Before analysis, neutralize with an equivalent amount of 1.0 M HCl.
Tests stability towards alkaline conditions. Phenols can ionize and become more susceptible to oxidation at high pH.
Oxidation
1. Mix 1 mL of stock with 1 mL of 3% H₂O₂. 2. Keep at room temperature, protected from light. 3. Sample at 0, 1, 4, 8, and 24 hours.
Directly tests the primary predicted degradation pathway for the phenol and amine groups.
Thermal Stress
1. Store the solid compound in a vial at 80°C. 2. Store a solution (in the intended formulation solvent) at 60°C. 3. Sample at 1, 3, and 7 days.
Evaluates the intrinsic thermal stability of the molecule in both solid and solution states.
Photostability
1. Expose the solid compound and a solution to a light source conforming to ICH Q1B guidelines (overall illumination ≥ 1.2 million lux hours; integrated near UV energy ≥ 200 watt hours/m²). 2. Run a parallel control sample protected from light. 3. Analyze the samples after the exposure period.
Directly tests for photodegradation, a key risk for aromatic, halogenated compounds.
Protocol: Formal Long-Term and Accelerated Stability Studies
Objective: To evaluate the stability of the compound under standardized storage conditions to determine a retest period or shelf-life.[7][9][10]
Batch Selection: Use at least one representative batch of the compound with a known purity profile.
Packaging: Package the compound in the proposed long-term storage container (e.g., amber glass vials, sealed under nitrogen).
Storage Conditions: Place samples in calibrated stability chambers set to the conditions below.
¹ Intermediate testing is only required if a significant change occurs during accelerated testing.
Analysis: At each time point, pull samples and analyze them using the validated stability-indicating method. Assess parameters such as:
Appearance (visual inspection for color change)
Assay (quantification of the parent compound)
Purity (detection and quantification of any degradation products)
Data Interpretation and Reporting
The results from the stability studies provide the foundation for defining the compound's storage requirements and retest period.
Forced Degradation: The data confirms the degradation pathways and validates the analytical method. This information is crucial for improving manufacturing processes or formulation development.[5][11]
Accelerated Stability: These data provide an early indication of the compound's stability and can be used to support preliminary shelf-life predictions. A "significant change" (e.g., >5% loss in assay) triggers the need for intermediate studies.[9]
Long-Term Stability: This is the definitive data set. The retest period is established based on the time interval during which the compound remains within its pre-defined acceptance criteria (e.g., Assay ≥ 98.0%, Total Impurities ≤ 1.0%).
By synthesizing these findings, a complete stability profile is established, ensuring the quality and reliability of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol for its intended scientific applications.
References
Patolia, V. N. (2020). An Introduction To Forced Degradation Studies For Drug Substance Drug Product. Pharmaceutical Outsourcing. [Link]
Chouhan, A., & Priyanka, S. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. [Link]
SK pharmteco. (n.d.). Forced Degradation Studies Can Reduce Stress(ors). [Link]
Lab Manager. (2025). Stability Testing of Pharmaceuticals: Procedures and Best Practices. [Link]
Guzman, A., et al. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation. BioProcess International. [Link]
Salgado, A., et al. (2022). Drug Stability: ICH versus Accelerated Predictive Stability Studies. Pharmaceutics. [Link]
European Medicines Agency. (2023). Stability testing of existing active substances and related finished products. [Link]
AMSbiopharma. (2025). ICH Guidelines: Drug Stability Testing Essentials. [Link]
Egyptian Drug Authority. (2022). Guidelines On Stability Testing Of Finished Pharmaceutical Products and Active Drug Substance. [Link]
Yale Environmental Health & Safety. (n.d.). Phenol Standard Operating Procedure. [Link]
Labtag. (2024). 5 Tips for Handling Photosensitive Reagents. [Link]
Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. [Link]
Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution. [Link]
Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. [Link]
Resolving spectral overlap in NMR analysis of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Ticket ID: NMR-OVLP-BrF-001 Welcome to the Advanced NMR Support Hub You are currently analyzing 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}ph...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Ticket ID: NMR-OVLP-BrF-001
Welcome to the Advanced NMR Support Hub
You are currently analyzing 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol . This molecule presents a "perfect storm" for spectral overlap due to three converging factors:
Aromatic Congestion: Two distinct aromatic rings (phenol and aniline) resonating in the narrow 6.5–7.5 ppm window.
Fluorine Coupling (
): The fluorine atom on the aniline ring introduces coupling, splitting signals into complex multiplets that obscure the phenol protons.
Exchangeable Protons: The phenolic -OH and amine -NH groups are sensitive to solvent choice and concentration.
This guide provides autonomous, causality-driven solutions to resolve these overlaps and validate your structure.
Module 1: The Aromatic Labyrinth (Resolving Ring Overlap)
User Query:
"I have severe signal overlap in the 6.5–7.5 ppm region. I cannot distinguish the phenol ring protons from the fluorophenyl ring protons. How do I assign them?"
Technical Diagnosis:
The overlap is caused by the coincidence of the electron-rich aniline ring protons (shielded by the nitrogen lone pair) and the phenol ring protons. Furthermore, the
nucleus (Spin 1/2) couples to the aniline protons, creating "deceptive" multiplets that look like impurities or overlapping signals.
The Solution: The
Decoupling Protocol
The most authoritative way to resolve this is to simplify the physics of the experiment. By decoupling the fluorine nucleus, you collapse the aniline multiplets into simple doublets.
Step-by-Step Protocol: Acquisition
Channel Setup: Set your observe channel to
and your decoupling channel (Channel 2) to .
Center Frequency (O2): Set the decoupling frequency to the center of the fluorine region (approx. -120 to -130 ppm for fluoro-anilines).
Pulse Sequence: Use a standard proton sequence with inverse gated decoupling (e.g., zgig or equivalent in Bruker/Varian libraries) to remove J-coupling without generating NOE if integration is critical.
Result:
Aniline Protons: The complex multiplets at ~6.9 ppm (ortho to F) and ~6.5 ppm (meta to F) will collapse into simple doublets (coupling only to each other,
Hz).
Phenol Protons: These signals will remain unchanged.
Subtraction: Overlay the coupled and decoupled spectra. The peaks that change shape belong to the aniline ring.
Data Table: Expected Multiplicities
Proton Position
Chemical Shift ()
Multiplicity ( Only)
Multiplicity ()
Coupling Logic
Aniline H-3'/H-5'
6.9 - 7.0 ppm
Triplet-like / Multiplet
Doublet ( Hz)
Strong (~8-9 Hz) removed.
Aniline H-2'/H-6'
6.5 - 6.6 ppm
Multiplet
Doublet ( Hz)
Moderate (~4-5 Hz) removed.
Phenol H-3
~6.8 ppm
Doublet
Doublet
No F-coupling.
Phenol H-5
~7.2 ppm
Doublet of Doublets
Doublet of Doublets
No F-coupling.
Module 2: The Heteronuclear Solution (2D NMR Validation)
User Query:
"The 1D spectrum is still too crowded even with decoupling. How do I definitively assign the carbon backbone?"
Technical Diagnosis:
1D Proton NMR views the molecule "edge-on." To resolve overlap, you must view it "top-down" using Carbon-13 dispersion. The carbon signals for the two rings are magnetically distinct.
The Solution: HSQC & HMBC Workflow
Do not rely on COSY alone, as the overlap in 1D makes COSY cross-peaks ambiguous. Use HSQC (Heteronuclear Single Quantum Coherence) to spread the protons into a second dimension.
Experimental Logic
HSQC (Phase-Edited):
Why: This correlates protons directly to their attached carbons.
The Key: The aniline carbons (attached to N) and phenol carbons (attached to O and Br) have different electronic environments.
Differentiation:
C-F Carbon: Look for a doublet in the
dimension at ~155-160 ppm with a massive coupling constant ( Hz). The HSQC will show no proton correlation here (quaternary C), but the neighboring C-H groups will show splitting in the carbon dimension if resolution is high enough.
HMBC (Heteronuclear Multiple Bond Correlation):
Why: To connect the two rings via the methylene bridge.
The "Bridge" Signal: The methylene (-CH2-) protons at ~4.2 ppm are your "anchor."
Connectivity: Look for HMBC correlations from the -CH2- protons to:
Phenol C-2: Establishing the connection to Ring A.
Aniline Nitrogen-bearing Carbon (C-1'): Establishing the connection to Ring B.
Module 3: Solvent & Exchange Dynamics
User Query:
"I cannot find the NH or OH signals, or they are extremely broad. Also, the methylene signal is obscured by water."
Technical Diagnosis:
In Chloroform-d (
), acidic protons (OH/NH) undergo rapid chemical exchange, broadening them into the baseline. Furthermore, if your sample is wet, the H2O peak in DMSO ( ppm) or Acetone ( ppm) might obscure the methylene region.
The Solution: Solvent Engineering
Switching solvents utilizes the ASIS (Aromatic Solvent-Induced Shift) effect and hydrogen bonding stabilization.
Good solubility. Moves water to 2.8 ppm (away from methylene).
Volatile.
Secondary Choice if DMSO water peak overlaps with -CH2-.
Benzene-
ASIS Effect: Dramatically shifts aromatic protons, often resolving overlap.
Poor solubility for polar aminophenols.
Specialist Choice for resolving aromatic overlap only.
Protocol: The Shake (Verification)
Acquire a standard spectrum in
or DMSO.
Add 1-2 drops of
to the NMR tube.
Shake vigorously and re-acquire.
Result: The -OH and -NH signals will disappear (exchange with D). The -CH2- signal (if previously a doublet due to NH coupling) will collapse to a sharp singlet. This confirms the assignment of the linker.
Visual Workflow: Resolving Spectral Overlap
The following diagram outlines the decision logic for resolving overlaps in this specific molecule.
Caption: Logical workflow for deconvoluting spectral data. Red nodes indicate acquisition changes; Green nodes indicate 2D experiments.
Frequently Asked Questions (FAQs)
Q: Why does the methylene (-CH2-) group appear as a doublet in DMSO but a singlet in Chloroform?A: In dry DMSO, the exchange of the amine proton (-NH-) is slow. The proton on the nitrogen couples to the methylene protons (
Hz), splitting the CH2 into a doublet. In Chloroform (or wet DMSO), the NH proton exchanges rapidly with the solvent/water, decoupling it from the CH2, which then appears as a singlet.
Q: I see a "ghost" doublet in the Carbon spectrum around 158 ppm. Is this an impurity?A: Likely not. This is the carbon directly attached to the Fluorine atom on the aniline ring. Because of the large one-bond coupling (
Hz), this carbon is split into a wide doublet. It often has low intensity due to the lack of NOE (it has no attached protons) and splitting of signal intensity.
Q: Can I use COSY to connect the two rings?A: No. COSY only shows correlations between protons separated by 3 bonds (
). The amine nitrogen breaks the proton coupling network. There are no protons on the nitrogen that couple effectively to both the methylene and the aniline ring protons simultaneously to bridge the gap in a standard COSY. You must use HMBC (Long-range C-H correlation) to "jump" over the nitrogen and oxygen atoms.
References
Reich, H. J. (2024). Structure Determination Using Spectroscopic Methods: Fluorine-Proton Coupling Constants. University of Wisconsin-Madison. [Link]
Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Heteronuclear correlations and HSQC/HMBC principles). [Link]
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (Solvent effects on exchangeable protons). [Link]
Reference Data & Comparative Studies
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Safety & Regulatory Compliance
Safety
A Researcher's Guide to the Safe Disposal of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The synthesis and handling of novel...
Author: BenchChem Technical Support Team. Date: February 2026
As researchers and scientists at the forefront of drug development, our commitment to innovation is intrinsically linked to our responsibility for safety and environmental stewardship. The synthesis and handling of novel chemical entities like 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol necessitate rigorous adherence to proper disposal protocols. This guide provides a comprehensive, step-by-step framework for the safe management and disposal of this compound, ensuring the protection of laboratory personnel and compliance with regulatory standards. The procedures outlined are grounded in established principles for handling halogenated phenolic compounds and are designed to be self-validating through a clear logic of risk mitigation.
Hazard Assessment and Characterization
While a specific Safety Data Sheet (SDS) for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol may not be readily available, a thorough hazard assessment can be conducted by examining structurally analogous compounds. This compound is a halogenated phenol, containing both bromine and fluorine.
Phenolic Toxicity: Phenolic compounds are generally toxic and can be corrosive to tissues.[1]
Halogenated Compound Hazards: Halogenated organic compounds present environmental persistence and potential toxicity. The presence of bromine and fluorine suggests that this compound should be treated with significant caution.
Analog Data: Safety data for similar compounds such as 4-bromophenol, 4-fluorophenol, and other substituted phenols consistently indicate the following hazards:
Harmful if swallowed, inhaled, or in contact with skin.[2][3][4][5]
Causes skin and serious eye irritation.[3][4][6][7]
Therefore, 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol must be managed as a hazardous chemical waste in accordance with local, state, and federal regulations.[9][10]
Personal Protective Equipment (PPE) - Your First Line of Defense
Before handling the compound for any purpose, including disposal, the following minimum PPE is mandatory. The selection of specific protective equipment should be based on a risk assessment of the procedure being performed.[3][6]
PPE Category
Specification
Rationale
Eye and Face
ANSI-rated safety glasses with side shields or, preferably, chemical splash goggles. A face shield is recommended if there is a significant splash risk.
Protects against accidental splashes and airborne particles of the compound, which is expected to be a serious eye irritant.[3][7]
Hand Protection
Nitrile or neoprene gloves. For extended contact or when handling concentrated solutions, consider double-gloving or using thicker, chemical-resistant gloves.
Provides a barrier against skin contact. Halogenated phenols can be absorbed through the skin and cause irritation.[3][4]
Body Protection
A fully buttoned, long-sleeved laboratory coat. A chemically resistant apron should be worn over the lab coat for larger quantities.
Prevents contamination of personal clothing and skin.[11]
Respiratory
All handling of the solid compound or its solutions should be performed within a certified chemical fume hood to minimize inhalation exposure.[11]
The compound is anticipated to be harmful if inhaled and may cause respiratory tract irritation.[5][6][8]
Step-by-Step Disposal Protocol
The guiding principle for the disposal of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol is that it is a halogenated organic waste . As such, it must be segregated from other waste streams and disposed of via high-temperature incineration by a licensed hazardous waste facility.[1][12] Do not discharge this chemical or its containers into the environment.[6]
Workflow for Disposal of 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol
Caption: Disposal workflow for 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol.
Experimental Protocol: Waste Segregation and Container Management
Identify Waste Streams: All materials contaminated with 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol are considered hazardous waste. This includes:
Use a container approved for hazardous waste, typically a high-density polyethylene (HDPE) or glass bottle with a secure, tight-fitting screw cap.
The container must be compatible with all components of the waste stream.
Ensure the container is clean and in good condition before use.
Segregate the Waste:
Place all waste materials containing 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol into a dedicated container labeled "Halogenated Organic Waste".[12][13]
Crucially, do not mix halogenated waste with non-halogenated organic waste. This is critical for proper disposal by incineration and for cost-effective waste management.
Label the Container:
The waste container must be clearly and accurately labeled at all times. The label should include:
The full chemical name: "4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol".
A complete list of all other constituents in the container (e.g., solvents, buffers), with their approximate percentages.
The date accumulation started.
Storage:
Keep the waste container securely closed except when adding waste.
Store the container in a designated satellite accumulation area (SAA) that is under the control of the laboratory personnel.
The SAA should be in a secondary containment tray to prevent the spread of material in case of a leak.
Experimental Protocol: Decontamination of Empty Containers
Empty containers that once held the compound must be decontaminated before they can be disposed of as non-hazardous waste.[12]
Select a Rinse Solvent: Choose a solvent in which 4-Bromo-2-{[(4-fluorophenyl)amino]methyl}phenol is readily soluble (e.g., acetone, methanol, or ethanol).
Perform a Triple Rinse:
Add a small amount of the chosen solvent to the empty container, ensuring all interior surfaces are wetted.
Securely cap and agitate the container.
Pour the solvent (now considered "rinsate") into your designated "Halogenated Organic Waste" container.[12]
Repeat this rinsing procedure two more times for a total of three rinses.
Dispose of the Decontaminated Container: After the triple rinse, the container can typically be disposed of as regular laboratory glassware or plasticware. However, always consult your institution's specific guidelines.[12]
Spill Management
In the event of a spill, prompt and safe cleanup is essential to minimize exposure and environmental contamination.
Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.
Secure the Area: Restrict access to the spill area.
Consult the SDS (or Analog Data): Review the hazards before proceeding.
Cleanup Procedure (for a small spill):
Ensure you are wearing the appropriate PPE as detailed in Section 2.
If the spill is a solid, gently cover it with an absorbent material like vermiculite or sand to prevent dust generation.[6] Do not use water.[12]
If the spill is a liquid, cover it with a chemical absorbent pad or vermiculite.
Carefully sweep or scoop the absorbed material into a designated hazardous waste container.
Clean the spill area with a cloth dampened with a suitable solvent, and place the cloth in the waste container.
Wash the area with soap and water.
Large Spills: For large spills, evacuate the area and immediately contact your institution's Environmental Health and Safety (EHS) department or emergency response team.
Final Disposal Pathway
All hazardous waste must be disposed of through your institution's EHS office.[12] They will arrange for collection by a licensed hazardous waste disposal company. This ensures a "cradle-to-grave" management approach as mandated by the Resource Conservation and Recovery Act (RCRA).[10] Never dispose of this chemical down the drain or in the regular trash.[12]
By adhering to these detailed procedures, you contribute to a culture of safety and ensure that your groundbreaking research does not come at the cost of personal or environmental health.
References
How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental. [Link]
Waste, Chemical, and Cleanup Enforcement. U.S. Environmental Protection Agency (EPA). [Link]
Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. A-C-T Environmental & Infrastructure. [Link]
Steps in Complying with Regulations for Hazardous Waste. U.S. Environmental Protection Agency (EPA). [Link]
Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council. [Link]
